Cas no 79756-95-9 (Benzene, 1-(3,3-dimethyl-1-butynyl)-4-methyl-)

• Product Name: Benzene, 1-(3,3-dimethyl-1-butynyl)-4-methyl-
• CAS No: 79756-95-9
• MF: C₁₃H₁₆
• MW: 172.266143798828
• CID: 532105
• PubChem ID: 12861407
• Update Time: 2025-04-19

Benzene, 1-(3,3-dimethyl-1-butynyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3,3-dimethyl-1-butynyl)-4-methyl-
• 1-(3,3-dimethylbut-1-ynyl)-4-methylbenzene
• 79756-95-9
• IDKJVGZFDLCFKJ-UHFFFAOYSA-N
• 1-(3,3-Dimethylbut-1-yn-1-yl)-4-methylbenzene
• 4-(3,3-Dimethyl-1-butynyl)toluene
• DTXSID20511729

• Inchi： 1S/C13H16/c1-11-5-7-12(8-6-11)9-10-13(2,3)4/h5-8H,1-4H3
• InChI Key： IDKJVGZFDLCFKJ-UHFFFAOYSA-N
• SMILES： C(C#CC1C=CC(C)=CC=1)(C)(C)C

Computed Properties

• Exact Mass: 172.125200510g/mol
• Monoisotopic Mass: 172.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų